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Compound of Interest

Compound Name: Norgestimate-d6

Cat. No.: B10820137

Get Quote

Executive Summary & Core Directive
Norgestimate-d6 is a stable isotope-labeled progestin used primarily as an internal standard in

LC-MS/MS quantification. While chemically stable, it is a Category 1B Reproductive Toxicant.

The Core Directive:

Zero Drain Disposal: Under no circumstances shall Norgestimate-d6 or its solutions be

discharged into municipal water or sink drains.

High-Temperature Incineration: The only validated disposal method for the active

pharmaceutical ingredient (API) is high-temperature incineration at a licensed hazardous

waste facility.

Segregation: This compound must be segregated from oxidizers and general non-hazardous

laboratory waste.

Chemical Identity & Hazard Assessment[1][2][3][4]
[5]
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To manage disposal effectively, one must understand the specific hazards.[1] Norgestimate-d6
behaves identically to its non-labeled parent compound, Norgestimate, regarding biological

activity and toxicity.

Physicochemical & Hazard Profile[6]
Property Specification Operational Implication

Chemical Name Norgestimate-d6
Use full name on all waste

tags.

CAS Number 1263194-12-2
Unique identifier for waste

manifests.

Physical State Solid (Powder) or Solution
High aerosolization risk if

handled as dry powder.

Solubility DMSO, Methanol, Acetonitrile
Lipophilic; requires organic

solvent for cleaning/rinsing.

GHS Classification Repr. 1B (H360)
May damage fertility or the

unborn child.[2][3][1]

Signal Word DANGER
Requires specific

"Reproductive Toxin" labeling.

Expert Insight: The "d6" designation indicates deuterium labeling. While this increases the cost

and utility for mass spectrometry, it does not mitigate the biological hazard. Treat every

microgram as a potent endocrine disruptor [1].

Pre-Disposal Handling: The "Self-Validating"
Workflow
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Safety is not an act but a system. We utilize a Zone-Based Segregation System to prevent

cross-contamination and ensure that when disposal occurs, it is accurate.

The Segregation Logic (Decision Tree)
The following diagram illustrates the critical decision-making process for segregating

Norgestimate-d6 waste streams.

Waste Item Generated

Is it Solid or Liquid?

Solvent Composition?

Liquid (Stock/HPLC Waste)

Type of Solid?

Solid

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(MeOH, ACN, DMSO)

No

DISPOSAL A:
Halogenated Organic Waste

(Incineration)

DISPOSAL B:
Non-Halogenated Organic Waste

(Incineration)

Needles/Broken Glass Gloves/Towels/Vials

DISPOSAL C:
Biohazard/Chem Sharps Container

Is it 'RCRA Empty'?
(<3% by weight)

DISPOSAL D:
Double-Bagged Chem Debris

(Label: Repr. Toxin)

Yes (Trace)

DISPOSAL E:
Solid Hazardous Waste

(High Hazard)

No (Bulk Powder)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Norgestimate-d6 waste streams to ensure regulatory

compliance.
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Detailed Disposal Protocols
Protocol A: Liquid Waste (Stock Solutions & HPLC
Effluent)
Context: Most Norgestimate-d6 waste is generated as liquid effluent from Liquid

Chromatography (LC) or expired stock solutions.

Container Selection: Use High-Density Polyethylene (HDPE) or amber glass carboys.

Labeling: Affix a hazardous waste tag immediately.

Required Fields: "Hazardous Waste," "Norgestimate-d6," "Flammable" (if in solvent),

"Toxic (Reproductive)."

Bulking:

Pour HPLC effluent (containing trace Norgestimate-d6) into the Non-Halogenated

Organic Waste carboy (assuming Methanol/Acetonitrile mobile phase).

CRITICAL: Do not mix with oxidizers (e.g., Nitric Acid) as this can create unstable

byproducts.

Protocol B: Solid Waste (Vials & Debris)
Context: Empty vials are a common source of exposure. The EPA defines "RCRA Empty"

strictly [2].

The Triple Rinse Rule:

Before disposing of a "stock" vial, add 1-2 mL of Methanol.

Cap and vortex for 10 seconds.

Decant the rinse into the Liquid Waste container (Protocol A).

Repeat 3 times.

Final Disposal:
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Defaced/Rinsed Vials: Place in a glass disposal box.

Gloves/Wipes: Place in a clear hazardous waste bag.

Secondary Containment: Seal the bag and place it inside a second bag (Double Bagging).

Label the outer bag: "Contaminated Debris - Reproductive Toxin."

Emergency Spill Response
In the event of a spill, immediate containment is required to prevent aerosolization and surface

contamination.

1. ALERT & EVACUATE
Notify personnel, isolate area

2. DON PPE
Double Nitrile Gloves,

Resp. Protection, Goggles

3. CONTAIN
Cover with absorbent pads

(Do not wipe dry yet)

4. DECONTAMINATE
Clean with detergent/water,

then alcohol wipe

5. DISPOSAL
All materials into

Hazardous Waste Bag

Click to download full resolution via product page

Figure 2: Sequential workflow for managing Norgestimate-d6 spills.

Spill Cleanup Steps:

Isolate: Mark the area.[1] If powder was spilled, turn off fans/AC to prevent dispersal.

Absorb: For liquids, use vermiculite or absorbent pads. For powders, cover with wet paper

towels (methanol-dampened) to prevent dust generation before wiping.

Decontaminate: Wash the surface with a soap/water solution followed by a methanol wipe.

Norgestimate is lipophilic; water alone is ineffective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. essr.umd.edu [essr.umd.edu]

2. hesiglobal.org [hesiglobal.org]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. static.cymitquimica.com [static.cymitquimica.com]

5. ehs.umich.edu [ehs.umich.edu]

6. schc.org [schc.org]

7. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of
Norgestimate-d6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10820137/docs#operational-guide-safe-handling-
and-disposal-of-norgestimate-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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